3-Iodo-4-(methylamino)benzoic acid

• IUPAC Name: 3-iodo-4-(methylamino)benzoic acid
• InChI: InChI=1S/C8H8INO2/c1-10-7-3-2-5(8(11)12)4-6(7)9/h2-4,10H,1H3,(H,11,12)
• InChI Key: BQXSIDNWDRETTD-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)C(=O)O)I
• Molecular Formula: C8H8INO2
• DSSTOX Substance ID: DTXSID70303055
• Molecular Weight: 277.06 g/mol
• CAS RN: 500699-01-4

Description

3-Iodo-4-(methylamino)benzoic acid is a chemical compound with the molecular formula C8H8INO2. It has a molecular weight of 277.06. It is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C.

Synthesis Analysis

The 3-amino-4-(methylamino)benzoic acid (MeDbz) linker has been used for the efficient synthesis of various cyclic peptides. This linker allows the use of standard N-(9-fluorenyl-methyloxycarbonyl) (Fmoc) solid-phase peptide synthesis (SPPS).

Molecular Structure Analysis

The InChI code for 3-Iodo-4-(methylamino)benzoic acid is 1S/C8H8INO2/c1-10-7-3-2-5(8(11)12)4-6(7)9/h2-4,10H,1H3,(H,11,12). The InChI key is BQXSIDNWDRETTD-UHFFFAOYSA-N.

Chemical Reactions Analysis

3-Iodo-4-methylbenzoic acid has been used in the preparation of unlabeled N-succinimidyl 4-guanidinomethyl-3-iodobenzoate (SGIMB) and boc-protected derivative of SGIMB (Boc-SGMIB).

Physical And Chemical Properties Analysis

3-Iodo-4-(methylamino)benzoic acid is a solid or liquid at room temperature. It is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 3-Iodo-4-(methylamino)benzoic acid, focusing on six unique applications:

Peptide Cyclization

3-Iodo-4-(methylamino)benzoic acid is used as a linker in peptide cyclization, particularly in the synthesis of cyclic peptides. Cyclic peptides are valuable in drug discovery due to their enhanced stability, cell permeability, and specific binding properties. .

Pharmaceutical Intermediates

This compound serves as an intermediate in the synthesis of various pharmaceutical products. Its unique structure allows it to be incorporated into more complex molecules, aiding in the development of new drugs. .

Chemical Probes

3-Iodo-4-(methylamino)benzoic acid is employed in the design and synthesis of chemical probes. These probes are essential tools in chemical biology and medicinal chemistry for studying biological processes and identifying potential drug targets. .

Organic Synthesis

In organic synthesis, 3-Iodo-4-(methylamino)benzoic acid is used as a building block for constructing more complex organic molecules. .

Material Science

The compound is also explored in material science for the development of novel materials with specific properties. Its incorporation into polymers and other materials can enhance their thermal stability, mechanical strength, and other desirable characteristics. .

Bioconjugation

3-Iodo-4-(methylamino)benzoic acid is used in bioconjugation techniques, where it is attached to biomolecules such as proteins, peptides, or nucleic acids. This conjugation is crucial for developing targeted therapies, diagnostic tools, and biosensors. .

Mechanism of Action

While the specific mechanism of action for 3-Iodo-4-(methylamino)benzoic acid is not mentioned in the search results, benzoic acid, a related compound, is known to bind to amino acids, leading to their excretion and a decrease in ammonia levels.

Safety and Hazards

The safety information for 3-Iodo-4-(methylamino)benzoic acid includes several hazard statements: H302-H312-H332. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product.

Future Directions

While specific future directions for 3-Iodo-4-(methylamino)benzoic acid were not found in the search results, its use in the synthesis of various cyclic peptides suggests potential applications in drug discovery and development.